2,6-difluoro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide
• InChI: InChI=1S/C18H19F2NO3/c1-12-5-7-13(8-6-12)16(24-10-9-22)11-21-18(23)17-14(19)3-2-4-15(17)20/h2-8,16,22H,9-11H2,1H3,(H,21,23)
• InChI Key: UVDPFHBPWHNEPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=C(C=CC=C2F)F)OCCO
• Molecular Formula: C18H19F2NO3
• Molecular Weight: 335.3 g/mol

Description

2,6-difluoro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide, also known as DFE, is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. DFE belongs to the class of benzamide derivatives and is a potent inhibitor of certain enzymes that play a crucial role in the regulation of various physiological processes.

Scientific Research Applications

Synthesis and Chemical Modifications

• C-H Alkenylation of Benzamides : A study demonstrated the synthesis of difluorobenzamides through rhodium(III)-catalyzed alkenylation, showcasing the method's broad substrate compatibility and high regioselectivity. This process is pivotal for developing difluorinated compounds, relevant for pharmaceuticals and agrochemicals (Cui et al., 2023).

• Selective Fluorination Reagents : Aminodifluorosulfinium salts were highlighted for their enhanced thermal stability and ease of handling compared to traditional fluorinating agents. These reagents convert alcohols to alkyl fluorides and carbonyls to gem-difluorides, crucial for synthesizing fluorinated molecules (L’Heureux et al., 2010).

• Ortho-Fluorination Using Pd(OTf)2 : The palladium-catalyzed ortho-fluorination of benzamides was reported, indicating a versatile method for introducing fluorine atoms into aromatic compounds, significant for medicinal chemistry applications (Wang et al., 2009).

Applications in Material Science

• Liquid Crystalline Polysiloxanes : The synthesis of fluorinated monomers for developing side-chain liquid crystalline polysiloxanes was discussed. These materials, displaying high smectogen properties, are essential for advanced material applications, such as displays and sensors (Bracon et al., 2000).

Potential in Biochemical Applications

• Metalloligands for Magnets : Research on benzamide-based ligands coordinating with copper ions to form metalloligands suggests potential applications in developing single-molecule magnets, highlighting the intersection of organic synthesis and materials science (Costes et al., 2010).

Novel Synthesis Routes

• Synthesis of Complex Benzamides : A study on the synthesis of complex benzamides for potential PET agents demonstrates the versatility of difluorobenzamide derivatives in developing diagnostic tools (Wang et al., 2013).